Cas no 1782417-94-0 (2-Oxabicyclo[4.2.0]octan-7-amine)

• Product Name: 2-Oxabicyclo[4.2.0]octan-7-amine
• CAS No: 1782417-94-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4705020
• Update Time: 2025-05-23

2-Oxabicyclo[4.2.0]octan-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[4.2.0]octan-7-amine

• Inchi： 1S/C7H13NO/c8-6-4-7-5(6)2-1-3-9-7/h5-7H,1-4,8H2
• InChI Key： VYQRMUFYXHFYSF-UHFFFAOYSA-N
• SMILES： O1CCCC2C(CC12)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Topological Polar Surface Area: 35.2

Additional information on 2-Oxabicyclo[4.2.0]octan-7-amine

Introduction to 2-Oxabicyclo[4.2.0]octan-7-amine (CAS No. 1782417-94-0)

2-Oxabicyclo[4.2.0]octan-7-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1782417-94-0, is a structurally unique heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxabicycloalkanes, a family of molecules characterized by a three-membered oxygen atom embedded within a cyclic structure, which imparts distinct chemical and biological properties. The specific arrangement of the carbon and oxygen atoms in 2-Oxabicyclo[4.2.0]octan-7-amine contributes to its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents.

The molecular framework of 2-Oxabicyclo[4.2.0]octan-7-amine consists of a bicyclic system with an eight-carbon backbone, where the first ring is a three-membered oxygen-containing cycle (oxane), and the second ring is a five-membered carbon-only cycle. The presence of an amine functional group at the 7-position introduces reactivity that can be exploited for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This structural motif is particularly intriguing because it combines rigidity with functional handles, making it an attractive candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

In recent years, there has been growing interest in oxabicycloalkanes as pharmacophores due to their ability to mimic natural products and exhibit unique binding properties in biological targets. The strained ring system of these compounds often enhances their interactions with protein receptors, leading to potent and selective binding affinities. 2-Oxabicyclo[4.2.0]octan-7-amine is no exception, and preliminary studies suggest that its scaffold may be conducive to developing small-molecule inhibitors or modulators for various diseases.

One of the most compelling aspects of 2-Oxabicyclo[4.2.0]octan-7-amine is its potential application in the design of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. The bicyclic core of 2-Oxabicyclo[4.2.0]octan-7-amine can be engineered to fit into the ATP-binding pockets of kinases, potentially disrupting their function and restoring normal cellular processes. Recent advances in computational chemistry have enabled the rational design of such inhibitors, leveraging molecular modeling techniques to predict how modifications to the 2-Oxabicyclo[4.2.0]octan-7-amine scaffold can enhance binding affinity and selectivity.

Furthermore, the amine group at the 7-position provides an opportunity for further derivatization through hydrogen bonding interactions or coordination with metal ions, which are frequently employed in therapeutic agents to improve pharmacokinetic properties or target specificity. For instance, incorporating polar functional groups such as carboxamides or sulfonamides could enhance solubility while maintaining bioactivity, making 2-Oxabicyclo[4.2.0]octan-7-amine derivatives more suitable for oral administration or intravenous delivery.

The synthesis of 2-Oxabicyclo[4.2.0]octan-7-amine presents both challenges and opportunities for organic chemists due to its strained cyclic system and functional complexity. Traditional synthetic routes often involve cycloaddition reactions or ring-closing metathesis strategies, which require careful optimization to achieve high yields and purity. However, recent methodologies employing transition-metal catalysis have shown promise in facilitating the construction of such intricate scaffolds under mild conditions.

From a biological perspective, 2-Oxabicyclo[4.2.0]octan-7-amine has been explored as a precursor for biologically active molecules in several disease areas beyond oncology. For example, derivatives of this compound have shown potential in modulating neurotransmitter receptors, which could make them valuable candidates for treating neurological disorders such as epilepsy or Alzheimer's disease. The ability to fine-tune the electronic and steric properties of its core structure allows researchers to tailor interactions with specific biological targets.

In conclusion, 2-Oxabicyclo[4.2.0]octan-7-amine (CAS No., 1782417-94-0) represents a promising chemical entity with diverse applications in drug discovery and development。 Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases。 As research continues to uncover new synthetic strategies and biological functions associated with oxabicycloalkanes， compounds like this are likely to play an increasingly important role in pharmaceutical innovation。